Bis[(benzylamino)methyl]phosphinic acid;hydrochloride

• CAS No.: 5280-58-0
• Molecular Formula: C16H22ClN2O2P
• Molecular Weight: 340.78 g/mol
• IUPAC Name: bis[(benzylamino)methyl]phosphinic acid;hydrochloride
• InChI: InChI=1S/C16H21N2O2P.ClH/c19-21(20,13-17-11-15-7-3-1-4-8-15)14-18-12-16-9-5-2-6-10-16;/h1-10,17-18H,11-14H2,(H,19,20);1H
• InChI Key: GBQSNTABAVGTIY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNCP(=O)(CNCC2=CC=CC=C2)O.Cl

Description

Bis[(benzylamino)methyl]phosphinic acid;hydrochloride is a useful research compound. Its molecular formula is C16H22ClN2O2P and its molecular weight is 340.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12 g (74 mmol) of bis(chloromethyl)phosphinic acid are added slowly to 80 g of benzylamine at room temperature while stirring, during which the temperature increases slightly. The mixture is then heated at 115° C. for 24 h. Excess benzylamine is removed by distillation in vacuo, and the white residue is dissolved in 150 ml of distilled water, filtered and mixed with 30 mi of concentrated HCl and stirred at room temperature for 1 h. The white precipitate is filtered off with suction, washed with water and dried over P2O5. Yield: 20 g (79%); m.p.: 254° C.